Cas no 921586-13-2 (2-oxo-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2H-chromene-3-carboxamide
• CAS No: 921586-13-2
• MF: C₁₆H₁₃N₃O₅
• MW: 327.291523694992
• CID: 5944149
• PubChem ID: 44030075
• Update Time: 2025-05-23

2-oxo-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2H-chromene-3-carboxamide
• 2-oxo-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]chromene-3-carboxamide
• F2260-0053
• AKOS024632524
• 2-oxo-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide
• 921586-13-2
• 2-oxo-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-2H-chromene-3-carboxamide

• Inchi： 1S/C16H13N3O5/c20-13(10-8-9-4-1-2-5-11(9)23-15(10)21)17-16-19-18-14(24-16)12-6-3-7-22-12/h1-2,4-5,8,12H,3,6-7H2,(H,17,19,20)
• InChI Key： QCYJNXQXSKWNHP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1=NN=C(C2CCCO2)O1)=O

Computed Properties

• Exact Mass: 327.086
• Monoisotopic Mass: 327.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: 1.3

Additional information on 2-oxo-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-2H-chromene-3-carboxamide

Chemical Compound CAS No. 921586-13-2: 2-Oxo-N-(5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide

The chemical compound with CAS No. 921586-13-2, named 2-Oxo-N-(5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a chromene moiety, an oxadiazole ring, and a furan substituent. The combination of these structural elements makes it a unique candidate for advanced chemical applications.

Recent studies have highlighted the importance of chromene derivatives in drug discovery and material synthesis. Chromenes, which are aromatic compounds containing a benzopyran structure, are known for their versatile reactivity and ability to participate in various chemical transformations. The presence of the chromene moiety in this compound suggests its potential as a building block for constructing bioactive molecules or functional materials.

The oxadiazole ring in the structure adds another layer of complexity and functionality to the molecule. Oxadiazoles are heterocyclic compounds that are widely used in pharmaceuticals due to their ability to act as hydrogen bond donors and acceptors. This property enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

The furan substituent (oxolan ring) further enhances the molecule's reactivity and stability. Furan derivatives are known for their participation in Diels-Alder reactions and other cycloaddition processes, which are critical in organic synthesis. This makes the compound an ideal precursor for synthesizing more complex structures with tailored properties.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled chemists to achieve higher yields and better purity levels, making the compound more accessible for further studies.

In terms of applications, this compound has shown potential in the field of optoelectronics. Its chromene-based structure exhibits strong fluorescence properties under UV light, making it a candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. Additionally, its oxadiazole moiety contributes to its thermal stability, which is essential for high-performance electronic applications.

Another area of interest is its role in medicinal chemistry. The combination of chromene and oxadiazole moieties has been linked to anti-inflammatory and anticancer activities in preclinical studies. Researchers are exploring its potential as a lead compound for developing new drugs targeting specific biological pathways.

The synthesis of 2-Oxo-N-(5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl)-2H-chromene-3-carboxamide involves a multi-step process that includes nucleophilic substitution, condensation reactions, and cyclization. The use of eco-friendly solvents and catalysts has been emphasized in recent protocols to align with green chemistry principles.

In conclusion, CAS No. 921586-13-2 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and characterization techniques, positions it as a valuable tool for researchers in academia and industry alike.